Cas no 94189-64-7 (3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose)

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose is a protected carbohydrate derivative widely used in synthetic organic chemistry and glycobiology research. Its key advantages include its role as a versatile intermediate in the synthesis of complex oligosaccharides and glycoconjugates, owing to the stability imparted by the benzyl protecting groups. The compound facilitates selective deprotection and functionalization at the anomeric center, enabling precise control over glycosylation reactions. Its well-defined stereochemistry ensures high regioselectivity in downstream applications. This derivative is particularly valuable in the preparation of 2-deoxyglycosides, which are relevant to bioactive natural products and pharmaceutical development. Its consistent purity and reliability make it a preferred choice for advanced synthetic workflows.

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose structure

94189-64-7 structure

Product Name:3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose

CAS No:94189-64-7

MF:C₂₇H₃₀O₅

MW:434.524108409882

MDL:MFCD06797169

CID:61701

PubChem ID:87577638

Update Time:2025-06-07

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

- 3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose
- 3,4,6-TRI-O-ACETYL-2-DEOXY-D-GALACTOPYRANOSE
- 2-DEOXY-D-GALACTOPYRANOSE 3,4,6-TRIBENZYL ETHER
- 189T647
- 3-O,4-O,6-O-Tribenzyl-2-deoxy-D-galactopyranose
- V10121
- W-204102
- (4R,5R,6R)-4,5-bis(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-2-ol
- (4R,5R,6R)-4,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-2-ol
- T1932
- SCHEMBL24725536
- MFCD06797169
- (4R,5R,6R)-4,5-BIS(BENZYLOXY)-6-[(BENZYLOXY)METHYL]OXAN-2-OL
- 94189-64-7
- PDGHLARNGSMEJE-MTZHAQACSA-N
- MDL： MFCD06797169
- Inchi： 1S/C27H30O5/c28-26-16-24(30-18-22-12-6-2-7-13-22)27(31-19-23-14-8-3-9-15-23)25(32-26)20-29-17-21-10-4-1-5-11-21/h1-15,24-28H,16-20H2/t24-,25-,26?,27-/m1/s1
- InChI Key： PDGHLARNGSMEJE-MTZHAQACSA-N
- SMILES： O1C(C[C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)O

Computed Properties

Exact Mass: 434.20900
Monoisotopic Mass: 434.20932405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 10
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 57.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 83.0 to 87.0 deg-C
Boiling Point: 581.8±50.0 °C at 760 mmHg
Flash Point: 305.7±30.1 °C
Refractive Index: 1.603
PSA: 57.15000
LogP: 4.48130
Vapor Pressure: 0.0±1.7 mmHg at 25°C

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
Storage Condition：0-10°C

3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose Pricemore >>

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abcr	AB250556-100 mg	3,4,6-Tri-O-benzyl-2-deoxy-D-galactopyranose, 98%; .	94189-64-7	98%	100 mg	€321.00	2023-07-20
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